Cas no 120570-48-1 (2-(2-amino-1,3-thiazol-4-yl)-2-(N-hydroxyimino)acetic acid)

• Product name: 2-(2-amino-1,3-thiazol-4-yl)-2-(N-hydroxyimino)acetic acid
• CAS No: 120570-48-1
• MF: C₅H₅N₃O₃S
• MW: 187.1765
• MDL: MFCD00062754
• CID: 165428
• PubChem ID: 6399474

2-(2-amino-1,3-thiazol-4-yl)-2-(N-hydroxyimino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Aminothiazol-4-yl)-2-(hydroxyimino)acetic acid
• 2-(2-amino-1,3-thiazolyl-4-yl)-2-hydroxyiminoacetic acid
• 4-THIAZOLEACETIC ACID, 2-AMINO-ALPHA-(HYDROXYIMINO)
• 4-Thiazoleacetic acid,2-amino-a-(hydroxyimino)-
• (Z)-2-(2-Aminothiazol-4-yl)-2-(hydroxyimino)acetic acid
• 2-(2-amino-4-thiazolyl)-2-(Z)-(hydroxyimino)-acetic acid
• 2-(2-amino-4-thiazolyl)-2-hydroxyiminoacetate
• 2-(2-aminothiazol-4-yl)-2-hydroxyiminoacetic acid
• 2-Athiaa
• AC1O4R98
• AC-5561
• HcOL`LKiWPBLdTQTRfUSLttBF`
• syn-2-(2-aminothiazol-4-yl)-2-(hydroxyimino)-acetic acid
• THI015
• 4-THIAZOLEACETICACID,2-AMINO-A-(HYDROXYIMINO)
• 4-Thiazoleacetic acid, 2-amino-α-(hydroxyimino)-
• 2-(2-amino-1,3-thiazol-4-yl)-2-(N-hydroxyimino)acetic acid
• 2-Amino-alpha-(Hydroxyimino)-4-Thiazoleacetic Acid
• 4-Thiazoleacetic acid, 2-amino-alpha-(hydroxyimino)-, (alphaZ)-
• (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetic acid
• (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(N-hydroxyimino)acetic acid
• (Z)-2-Hydroxyimino-2-(2-aminothiazole-4-yl)acetic acid
• (Z)-2-(2-Aminothiazol-4-yl)-2-(hydroxyimino)aceticacid
• (Z)-2-Amino-alpha-(hydroxyimino)-4-thiazoleacetic acid
• SCHEMBL1405817
• (alphaZ)-2-Amino-alpha-(hydroxyimino)-4-thiazoleacetic acid
• LS-13038
• DS-1872
• CS-W005722
• 4-Thiazoleacetic acid, 2-amino-alpha-(hydroxyimino)-
• EN300-209394
• MFCD00062754
• 120570-48-1
• 2-(2-Aminothiazole-4-yl)-2-hydroxyiminoacetic acid
• 3Z6K354KXL
• AKOS006274627
• 2-(2-Aminothiazole-4-Yl)-Z-Hydroxyimino Acetic Acid
• 66338-96-3
• 4-Thiazoleacetic acid, 2-amino-a-(hydroxyimino)-, (aZ)-

• MDL： MFCD00062754
• Inchi： InChI=1S/C5H5N3O3S/c6-5-7-2(1-12-5)3(8-11)4(9)10/h1,11H,(H2,6,7)(H,9,10)/b8-3-
• InChI Key： URGSBEYHHRKMJL-BAQGIRSFSA-N
• SMILES： NC1=NC(/C(=N/O)/C(O)=O)=CS1

Computed Properties

• Exact Mass: 187.00525
• Monoisotopic Mass: 187.005162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137
• XLogP3: 1.2

Experimental Properties

• Density: 1.92
• Boiling Point: 539.4°Cat760mmHg
• Flash Point: 280°C
• Refractive Index: 1.798
• PSA: 108.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles